N-Phenyl-1H-pyrazole-1-acetamide

• IUPAC Name: N-phenyl-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C11H11N3O/c15-11(9-14-8-4-7-12-14)13-10-5-2-1-3-6-10/h1-8H,9H2,(H,13,15)
• InChI Key: SEIIOVIEEGUUFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=CC=N2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

N-Phenyl-1H-pyrazole-1-acetamide (PPA) is a chemical compound that has been widely used in scientific research due to its various applications in the field of biochemistry and pharmacology. PPA is a derivative of pyrazole and has been synthesized using different methods.

Mechanism of Action

N-Phenyl-1H-pyrazole-1-acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. N-Phenyl-1H-pyrazole-1-acetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
N-Phenyl-1H-pyrazole-1-acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. N-Phenyl-1H-pyrazole-1-acetamide has also been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, N-Phenyl-1H-pyrazole-1-acetamide has been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage.

Advantages and Limitations for Lab Experiments

N-Phenyl-1H-pyrazole-1-acetamide has several advantages for lab experiments, including its ease of synthesis and its low cost. However, N-Phenyl-1H-pyrazole-1-acetamide has some limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-Phenyl-1H-pyrazole-1-acetamide. One potential direction is the synthesis of new derivatives of N-Phenyl-1H-pyrazole-1-acetamide with improved biological activities. Another potential direction is the study of the mechanism of action of N-Phenyl-1H-pyrazole-1-acetamide in more detail, including its effects on other enzymes and signaling pathways. Finally, the use of N-Phenyl-1H-pyrazole-1-acetamide in the treatment of various diseases, such as cancer and inflammation, should be further explored.

Synthesis Methods

N-Phenyl-1H-pyrazole-1-acetamide can be synthesized using various methods, including the reaction of phenylhydrazine with ethyl acetoacetate followed by the reaction with acetic anhydride. Another method involves the reaction of 3,5-dimethylpyrazole with phenyl isocyanate followed by the reaction with acetic anhydride. Both methods yield N-Phenyl-1H-pyrazole-1-acetamide as a white crystalline solid.

Scientific Research Applications

N-Phenyl-1H-pyrazole-1-acetamide has been widely used in scientific research due to its various applications in the field of biochemistry and pharmacology. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their biological activities. N-Phenyl-1H-pyrazole-1-acetamide has also been used as a starting material in the synthesis of various compounds with potential biological activities, such as anti-inflammatory, antifungal, and antitumor agents.